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Compound of Interest

Compound Name: 1-(3-Ethoxyphenyl)ethanone

Cat. No.: B1587719

This guide provides a comprehensive overview of the safety, hazards, and handling protocols
for 3-ethoxyacetophenone (CAS No: 52600-91-6), a key intermediate in various research and
development applications. Designed for researchers, chemists, and drug development
professionals, this document synthesizes critical data from safety data sheets (SDS) and
chemical literature to ensure the highest standards of laboratory safety. The following sections
detail the compound's hazard profile, necessary protective measures, and emergency
response procedures, grounded in established scientific and regulatory standards.

Physicochemical and Hazard Profile

A foundational understanding of a chemical's properties is paramount to its safe handling. 3-
Ethoxyacetophenone is an organic compound whose physical state and reactivity dictate the
necessary engineering controls and personal protective equipment.

Key Physicochemical Data
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Property Value Source
Molecular Formula C10H1202 [1]
Molecular Weight 164.20 g/mol [1]

Data not consistently available;
Appearance isomers are light yellow solids [2][3]

or pale yellow liquids.

Isomer (4'-
Melting Point ethoxyacetophenone): 35 - 39 [3114]
°C

Isomer (4'-
Boiling Point ethoxyacetophenone): 268 - [31[4]
269 °C

) Isomer (4'-
Flash Point [51[6]
ethoxyacetophenone): 134 °C

Isomer (4'-
Solubility ethoxyacetophenone) is [4]

soluble in alcohol.

Note: Data for the specific 3-isomer is limited; information from the closely related 4'-
ethoxyacetophenone isomer is provided for guidance and should be treated with caution.

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating
chemical hazards. While a specific, comprehensive GHS classification for 3-
ethoxyacetophenone is not widely published, data from its isomers, such as 4'-
ethoxyacetophenone and 3-methoxyacetophenone, strongly suggest a similar hazard profile.
The following classifications are based on these structural analogs and represent a
conservative approach to safety.[5][7][8]

o Skin Corrosion/Irritation: Category 2[3][5]

o Serious Eye Damage/Eye Irritation: Category 2/2A[3][5][8]
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o Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[7][8]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[3][5]

e Hazardous to the Aquatic Environment (Long-term): Category 3 (Toxic to aquatic life with
long lasting effects)[7][8]

Signal Word:Warning[5][7][8]

Hazard Statements:

H302: Harmful if swallowed.[7][8]

H315: Causes skin irritation.[5][7][8]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[9]

H411/H412: Toxic/Harmful to aquatic life with long-lasting effects.[7][8]

The following diagram illustrates the workflow from hazard identification to the essential safety
communications on chemical labels.
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Hazard Identification

. Precautionary Statements (Examples)
H302: Harmful if swallowed

P261: Avoid breathing dust

H315: Causes skin irritation Leads to >, [ -
GHSO07 . Signal Word: | | . . .
{ (Exclamation Mark) Warning mmg P280: Wear protective gloves/eye protection

H319: Causes serious eye irritation » 1
P305+P351+P338: IF IN EYES...
H335: May cause respiratory irritation

Y

Click to download full resolution via product page

GHS Hazard Communication Workflow.

Exposure Control and Personal Protective
Equipment (PPE)

Controlling exposure is the cornerstone of chemical safety. This involves a combination of
engineering controls and appropriate PPE. The selection of PPE is not arbitrary; it is directly
dictated by the hazard profile of the substance.

Engineering Controls

» Ventilation: Always handle 3-ethoxyacetophenone in a well-ventilated area. For procedures
that may generate dust or aerosols, a chemical fume hood is mandatory.[5][10]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5]

Personal Protective Equipment (PPE) Protocol
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The potential for skin, eye, and respiratory irritation necessitates a stringent PPE protocol.

o Eye and Face Protection: Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations are required.[5] For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.

¢ Skin Protection:

o Gloves: Wear impervious gloves, such as nitrile rubber, that have been inspected for
integrity before use.[3][11]

o Lab Coat: A standard laboratory coat should be worn and buttoned to protect from
incidental contact. For larger quantities, a chemically resistant apron is recommended.

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, or during emergency situations, a NIOSH/MSHA-approved respirator
should be used.[5][10]

The following flowchart details the decision-making process for selecting the correct PPE when
handling 3-ethoxyacetophenone.
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Handling 3-Ethoxyacetophenone?

Mandatory Base PPE:
- Nitrile Gloves
- Safety Goggles (EN166)
- Lab Coat

Is work done in a
certified chemical fume hood?

NIOSH-approved respirator
may be required.
Consult safety officer.

Standard Respirator
(Not typically required)

Risk of Splash or
Large Volume Transfer?

Add Face Shield &
Chemical Apron

Proceed with Experiment

Click to download full resolution via product page

PPE Selection Protocol.
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Emergency Procedures: First Aid and Spill
Response

Preparedness is critical for mitigating the consequences of accidental exposure or release. All
personnel must be familiar with these procedures before beginning work.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.[12]

Inhalation: If inhaled, immediately remove the victim to fresh air.[3][5] If breathing is difficult

or ceases, provide artificial respiration and seek immediate medical attention.[5][13]

o Skin Contact: As this material is a skin irritant, immediately flush the affected area with plenty
of soap and water for at least 15 minutes while removing contaminated clothing.[3][5] If
irritation persists, seek medical attention.[5]

o Eye Contact: This compound causes serious eye irritation.[3][5] Immediately flush eyes with
copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower
eyelids.[3][5] Remove contact lenses if present and easy to do.[5] Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting.[3][5] If the victim is conscious, rinse their mouth with
water and provide them with water to drink.[8] Call a POISON CENTER or physician
immediately.[5]

The following diagram outlines the logical flow for responding to a chemical exposure event.
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Chemical Exposure Occurs

Route of Exposu
Inhalatlon’?
Yes
Immediate Actions
1. Move to fresh air. 1. Remove contamlnated clothing. 1. Flush with water for 15+ min.
2. Provide oxygen if needed. 2. Wash with soap & water for 15+ min. 2. Remove contact lenses.

f irritation persists

1. Do NOT induce vomiting.

2. Rinse mouth, give water.

Seek Immediate

Medical Attention

Click to download full resolution via product page

First-Aid Response Decision Flow.

Firefighting and Accidental Release Measures
 Firefighting:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO3z), dry chemical
powder, or alcohol-resistant foam.[5][13]

o Specific Hazards: Thermal decomposition can produce hazardous gases and vapors,
including carbon monoxide (CO) and carbon dioxide (CO2).[5][13]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][14]
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e Accidental Release:

o

Evacuate: Keep unnecessary personnel away from the spill area.
o Ventilate: Ensure adequate ventilation.
o Contain: Prevent the chemical from entering drains or waterways.

o Clean-up: For solid spills, sweep up and shovel into a suitable, labeled container for
disposal, avoiding dust formation.[5] For liquid spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a container for disposal.[10][13]

o PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in
Section 2.

Handling, Storage, and Stability

Proactive measures in handling and storage are essential to prevent incidents.

« Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust or vapors.[5]
Wash hands thoroughly after handling.[5] Use only in a well-ventilated area or under a
chemical fume hood.[5]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][13]
Keep away from incompatible materials.

e Incompatible Materials: Strong oxidizing agents and strong bases.[5]

o Stability: The material is stable under normal storage conditions.[5] Avoid exposure to excess
heat and incompatible products.[5]

Conclusion

While 3-ethoxyacetophenone is a valuable compound in scientific research, its potential
hazards necessitate careful and informed handling. Adherence to the guidelines outlined in this
document—grounded in GHS classifications, engineering controls, appropriate PPE, and
emergency preparedness—is fundamental to maintaining a safe laboratory environment.
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Researchers and professionals must integrate these protocols into their daily workflows to
mitigate risks and ensure personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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